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Introduction
Tumor Progression Locus 2 (TPL2), also known as MAP3K8 or Cot, is a serine/threonine

kinase that plays a pivotal role in the inflammatory response.[1][2] TPL2 is a key component of

the mitogen-activated protein kinase (MAPK) signaling cascade, activated by stimuli such as

Toll-like receptor (TLR) ligands, tumor necrosis factor-alpha (TNFα), and interleukin-1 beta (IL-

1β).[3][4] Upon activation, TPL2 phosphorylates and activates MEK1/2, which in turn activates

ERK1/2, leading to the production of pro-inflammatory cytokines.[1][3][5][6] Dysregulation of

the TPL2 signaling pathway is implicated in various inflammatory diseases and cancers,

making it an attractive therapeutic target.[7]

Tilpisertib (GS-4875) is a potent and highly selective inhibitor of TPL2 kinase activity with a

reported IC50 of 1.3 nM.[8] It has demonstrated dose-dependent inhibition of the TPL2

pathway in preclinical studies.[7] This application note provides a detailed protocol for a TPL2

kinase activity assay to evaluate the inhibitory potential of compounds like Tilpisertib. The

described methodologies are adaptable for high-throughput screening and detailed kinetic

analysis.
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TPL2 Signaling Pathway
The TPL2 signaling cascade is initiated by various pro-inflammatory stimuli that lead to the

activation of the IκB kinase (IKK) complex. IKK then phosphorylates NF-κB1 p105, which is in a

complex with TPL2 and ABIN-2.[4] This phosphorylation event leads to the proteasomal

degradation of p105, releasing TPL2. The released TPL2 is then phosphorylated and activated,

enabling it to phosphorylate its downstream target, MEK1/2.[4] Activated MEK1/2 subsequently

phosphorylates and activates ERK1/2, which translocates to the nucleus to regulate the

transcription of genes involved in inflammation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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